Cas no 68776-61-4 (1,3-oxazole-5-carbonitrile)

• Product Name: 1,3-oxazole-5-carbonitrile
• CAS No: 68776-61-4
• MF: C₄H₂N₂O
• MW: 94.0714802742004
• MDL: MFCD04114936
• CID: 972026
• PubChem ID: 21390696
• Update Time: 2025-10-31

1,3-oxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Oxazole-5-carbonitrile
• 1,3-oxazole-5-carbonitrile
• 5-Cyanooxazol
• 5-oxazolecarbonitrile
• oxazole-5-carbonitrile, AldrichCPR
• AB19309
• BSNIXNVMYNRRMG-UHFFFAOYSA-N
• MFCD04114936
• FT-0660246
• F2167-8476
• AKOS006282499
• 5-cyanooxazole
• DTXSID70612831
• A836245
• 68776-61-4
• DB-003531
• G84569

• MDL： MFCD04114936
• Inchi： 1S/C4H2N2O/c5-1-4-2-6-3-7-4/h2-3H
• InChI Key： BSNIXNVMYNRRMG-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C#N

Computed Properties

• Exact Mass: 94.01670
• Monoisotopic Mass: 94.016712692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82000
• LogP: 0.54628

1,3-oxazole-5-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 1,3-oxazole-5-carbonitrile

Comprehensive Overview of 1,3-Oxazole-5-carbonitrile (CAS No. 68776-61-4): Properties, Applications, and Industry Insights

The heterocyclic compound 1,3-oxazole-5-carbonitrile (CAS No. 68776-61-4) has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure. As a derivative of oxazole, this nitrile-functionalized heterocycle exhibits unique electronic properties, making it a valuable intermediate in synthetic chemistry. The growing demand for nitrile-containing heterocycles in drug discovery aligns with trends in targeted therapies and sustainable chemical synthesis.

Recent advancements in catalyzed cyclization reactions have improved the synthesis efficiency of 1,3-oxazole-5-carbonitrile derivatives, addressing industry needs for cost-effective production methods. The compound's electron-withdrawing cyano group at the 5-position creates distinct reactivity patterns that researchers exploit for constructing complex molecular architectures. This characteristic has become particularly relevant in developing biodegradable materials and photoactive compounds for organic electronics.

Analytical studies reveal that 68776-61-4 demonstrates remarkable stability under various conditions, with thermal decomposition occurring only above 200°C. Its solubility profile—soluble in polar aprotic solvents like DMF and DMSO but insoluble in water—makes it ideal for cross-coupling reactions, a frequently searched topic in synthetic chemistry forums. The compound's H-bond acceptor capacity contributes to its growing application in crystal engineering and supramolecular chemistry.

In pharmaceutical contexts, the oxazole-carbonitrile scaffold appears in several investigational compounds targeting metabolic disorders and inflammatory pathways. This aligns with current research trends focusing on small molecule modulators of protein-protein interactions. The 1,3-oxazole-5-carbonitrile core frequently serves as a bioisostere for carboxylic acid derivatives, offering improved membrane permeability—a key consideration in modern drug design strategies.

Environmental considerations have prompted studies on the green chemistry applications of 68776-61-4. Recent publications highlight its role in solvent-free mechanochemical synthesis and as a precursor for non-toxic fluorescent markers. These developments respond to industry demands for sustainable alternatives to traditional synthetic routes, a subject generating substantial search traffic in academic databases.

The compound's spectroscopic signatures—including characteristic IR absorption at 2230 cm^-1 (C≡N stretch) and ¹³C NMR peak at 115-120 ppm—provide reliable identification markers. These analytical parameters are frequently queried by quality control specialists, underscoring the importance of detailed characterization data for heterocyclic nitriles in industrial settings.

Emerging applications in organic photovoltaics leverage the electron-deficient nature of the 5-carbonitrile oxazole moiety. Research indicates its potential as an electron-accepting unit in donor-acceptor polymers for flexible electronics, coinciding with market growth in wearable technology. This intersection of materials science and heterocyclic chemistry represents a promising direction for functional material development.

Patent analysis reveals increasing claims incorporating 1,3-oxazole-5-carbonitrile derivatives in compositions ranging from corrosion inhibitors to liquid crystal formulations. The compound's adaptability stems from its balanced lipophilicity (LogP ~1.2) and molecular rigidity, properties highly sought after in specialty chemicals design. Industry reports project steady growth in the fine chemicals sector utilizing such advanced intermediates.

Standardization efforts for 68776-61-4 have progressed, with multiple pharmacopeias establishing purity criteria for pharmaceutical-grade material. These developments facilitate regulatory compliance in global markets, particularly for high-value intermediates used in clinical-stage compounds. Analytical methodologies like HPLC-UV and LC-MS now routinely include this heterocycle in their application notes.

Future research directions likely will explore the catalytic asymmetric synthesis of enantiomerically pure oxazole-carbonitrile derivatives, responding to the pharmaceutical industry's need for chiral building blocks. The compound's structural features position it as a candidate for developing organocatalysts and ligand frameworks in transition metal catalysis—areas generating substantial scholarly discussion.